1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 1-[2-amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C14H16N2O2/c15-8-10-3-1-4-11(7-10)12(9-16)14(13(17)18)5-2-6-14/h1,3-4,7,12H,2,5-6,9,16H2,(H,17,18)
• InChI Key: ZSBDPMWHPJCPBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C(CN)C2=CC=CC(=C2)C#N)C(=O)O

Description

The compound 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid features a cyclobutane ring substituted with a carboxylic acid group and a 2-amino-1-(3-cyanophenyl)ethyl side chain. Its molecular formula is C₁₃H₁₅N₂O₂ (calculated molecular weight: 247.28 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid typically involves multi-step organic reactions. One common method includes the reaction of cyclobutanone with an appropriate amine and a cyanophenyl derivative under controlled conditions. The reaction may require catalysts and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety in the final product.

Chemical Reactions Analysis

Types of Reactions

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, such as converting the cyanophenyl group to an amine.

Substitution: The amino and cyanophenyl groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Scientific Research Applications

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases, such as cancer and neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclobutane-Based Amino Acids

Table 1: Cyclobutane Derivatives with Amino Acid Moieties

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
Target Compound	3-cyanophenyl, aminoethyl, carboxylic acid	247.28	Potential bioactivity (hypothesized)
(E/Z)-1-Amino-3-(but-3-en-1-yl)cyclobutane-1-carboxylic acid	Butenyl side chain	~183.24	Peptide stapling via RCM reactions
1-Aminocyclobutane[¹¹C]carboxylic acid (ACBC)	No phenyl substituent	117.13 (¹¹C-labeled)	Tumor-seeking agent in PET imaging
1-[2-Amino-1-(2-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid	2-hydroxyphenyl	235.28	Discontinued (lab use only)

Key Observations :

• Electronic Effects: The target compound’s 3-cyanophenyl group enhances electron-withdrawing capacity compared to hydroxyl () or methoxy () substituents, which may influence receptor binding or metabolic stability.
• Conformational Rigidity : Cyclobutane rings impose significant ring strain, reducing conformational flexibility compared to cyclohexane () or cyclopentane () analogs. This rigidity is exploited in peptide stapling () and tumor imaging ().
• Biological Applications: ACBC () demonstrates tumor-specific uptake due to its amino acid transporter affinity, suggesting the target compound’s aminoethyl side chain may confer similar transport properties.

Phenyl-Substituted Cycloalkane Derivatives

Table 2: Phenyl-Substituted Cycloalkane Analogs

Compound Name	Core Ring	Substituents	Key Applications	References
1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol	Cyclohexane	4-methoxyphenyl, aminoethyl, hydroxyl	Intermediate for venlafaxine synthesis
1-(3-Chlorophenyl)cyclobutanecarboxylic acid	Cyclobutane	3-chlorophenyl	Chemical intermediate (no reported bioactivity)
1-Cyanocyclopentene	Cyclopentane	Cyano, carboxylic acid	Synthetic intermediate for amino acids

Key Observations :

• Ring Size Effects : Cyclohexane derivatives () exhibit greater stability and lower ring strain than cyclobutane analogs, favoring industrial scalability (e.g., venlafaxine synthesis in ).
• Substituent Impact: Chlorophenyl () and cyanophenyl (target compound) groups may alter solubility and reactivity. The 3-cyano group’s strong electron-withdrawing nature could enhance interactions with enzymatic targets compared to methoxy or chloro groups.

Biological Activity

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid, a compound with the molecular formula $C_{14}H_{16}N_{2}O_{2}$ and a molecular weight of approximately 244.29 g/mol, has garnered attention for its potential biological activities. This compound features a cyclobutane ring and an amino group attached to a phenyl moiety with a cyano substituent, suggesting its capability to interact with various biological systems.

Structural Characteristics

The unique structure of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid includes:

• Cyclobutane Ring : A four-membered carbon ring that may confer rigidity to the molecule.
• Amino Group : This functional group is known for its ability to form hydrogen bonds, which can influence the compound's interaction with biological macromolecules.
• Cyano Substituent : The presence of a cyano group may enhance the compound's lipophilicity and biological activity.

Biological Activity Overview

Research indicates that compounds similar to 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid may exhibit various biological activities, including:

• Antitumor Activity : Preliminary studies suggest that structural analogs can enter gliosarcoma cells via L-type transport mechanisms, showing promise as radiotracers for tumor imaging. For instance, biodistribution studies have demonstrated high tumor-to-brain ratios in animal models, indicating effective targeting of neoplastic tissues .
• Pharmacological Potential : The structural features of this compound suggest potential receptor modulation capabilities, which could be valuable in drug development for conditions such as cancer or neurological disorders.

Case Study 1: Tumor Imaging

In a study involving gliosarcoma cells, it was observed that structurally related compounds entered the cells with high uptake rates (9–11% ID/1×10^6 cells). These compounds were radioiodinated and tested in rats bearing tumors, showing high tumor-to-brain ratios (4.7–7.3:1) at various time points post-injection. This highlights the potential utility of these compounds in SPECT imaging for brain tumors .

Case Study 2: Enzyme Inhibition

Another aspect of research has focused on the inhibition of acetyl-CoA carboxylase (ACC), an enzyme involved in fatty acid metabolism. Compounds similar to 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid have been investigated for their ability to inhibit ACC, suggesting potential applications in metabolic disorders .

Comparative Analysis of Similar Compounds

To better understand the unique properties of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid, a comparison with structurally similar compounds is presented in the table below.

Compound Name	Molecular Formula	Unique Features
1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid	C14H16N2O2	Variation in cyanophenyl position
3-Amino-1-(2-cyanophenyl)cyclobutane-1-carboxylic acid	C14H16N2O2	Different amino position
1-Aminocyclobutanecarboxylic acid	C6H11NO2	Simpler structure without phenyl or cyano groups

The uniqueness of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid lies in its specific arrangement of functional groups, which may confer distinct biological activities compared to these similar compounds.